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For Researchers, Scientists, and Drug Development Professionals

Abstract

SGI-7079 is a potent and selective, ATP-competitive small molecule inhibitor of the AxI receptor
tyrosine kinase. Axl is a member of the TAM (Tyro3, Axl, Mer) family of receptors and its
overexpression and activation are implicated in tumor proliferation, survival, migration, and
invasion, as well as in the development of therapeutic resistance. SGI-7079 effectively blocks
the signaling cascade initiated by the binding of its ligand, Gas6, to Axl, leading to the inhibition
of downstream pathways, including the NF-kB pathway, and subsequent reduction in the
expression of target genes like matrix metalloproteinase-9 (MMP-9). These application notes
provide detailed protocols for in vitro studies using SGI-7079 to assess its anti-cancer effects.

Data Presentation
SGI-7079 In Vitro Efficacy

. Cancer Incubation

Cell Line Assay IC50 (pM) . Reference
Type Time (h)
Inflammatory

SUM149 Breast Cell Viability 0.43 72 [1][2]
Cancer
Breast o

KPL-4 Cell Viability 0.16 72 [1112]
Cancer
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Note: The inhibitory activity of SGI-7079 can vary depending on the cell line and experimental
conditions. Researchers are encouraged to perform dose-response studies to determine the

optimal concentration for their specific model.

Signaling Pathway

SGI-7079 exerts its effects by inhibiting the autophosphorylation of the Axl receptor upon Gas6
binding. This blockade prevents the activation of downstream signaling pathways critical for
cancer cell survival and metastasis. One of the key pathways inhibited is the NF-kB pathway,
which leads to a decrease in the transcription of genes like MMP-9, an enzyme involved in

extracellular matrix degradation and cell invasion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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